![molecular formula C15H24N4O2 B5616054 N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-2-(2-oxoazepan-1-yl)acetamide](/img/structure/B5616054.png)
N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-2-(2-oxoazepan-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of pyrazole-acetamide derivatives involves complex reactions that include the formation of coordination complexes through various hydrogen bonding interactions. These processes are crucial for understanding the compound's formation and its derivatives (Chkirate et al., 2019). Similarly, ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4H-pyran-3-carboxylate synthesis demonstrates the intricate steps involved in creating pyrazole-related compounds (Xiao-lon).
Molecular Structure Analysis
Crystal structure analysis and hydrogen bonding patterns play a significant role in understanding the molecular structure of pyrazole-acetamide derivatives. Studies have shown how hydrogen bonding affects self-assembly processes and antioxidant activity, offering insights into the molecular architecture and interaction mechanisms (Chkirate et al., 2019; López et al., 2010).
Chemical Reactions and Properties
Pyrazole-acetamide derivatives undergo various chemical reactions that highlight their reactivity and potential for generating novel compounds with significant activities. These reactions include coordination with metals, which has implications for their antioxidant properties and potential applications in various fields (Chkirate et al., 2019).
Physical Properties Analysis
The synthesis and crystal structure determination of related compounds provide valuable data on the physical properties of pyrazole-acetamide derivatives. These studies contribute to a better understanding of their stability, crystalline forms, and interactions at the molecular level (Xiao-lon).
Chemical Properties Analysis
Exploring the chemical properties of N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-2-(2-oxoazepan-1-yl)acetamide and its derivatives, including their reactivity, potential as ligands in coordination complexes, and antioxidant activity, reveals the compound's versatility and potential for further research and applications (Chkirate et al., 2019).
properties
IUPAC Name |
N-methyl-N-[2-(1-methylpyrazol-4-yl)ethyl]-2-(2-oxoazepan-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N4O2/c1-17(9-7-13-10-16-18(2)11-13)15(21)12-19-8-5-3-4-6-14(19)20/h10-11H,3-9,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVLBPGYMXVPCSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CCN(C)C(=O)CN2CCCCCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-2-(2-oxoazepan-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.